Cas no 163808-09-1 (4-Aminobenzooxazol)

• Product Name: 4-Aminobenzooxazol
• CAS No: 163808-09-1
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD00973373
• CID: 110335
• PubChem ID: 1482202
• Update Time: 2025-05-21

4-Aminobenzooxazol Chemical and Physical Properties

Names and Identifiers

• Benzo[d]oxazol-4-amine
• 1,3-BENZOXAZOL-4-AMINE
• 4-Aminobenzooxazol
• 4-Benzoxazolamine
• 4-Amino-1,3-benzoxazole
• 4-amino-benzooxazole
• 4-aminobenzoxazole
• benzooxazol-4-ylamine
• benzoxazole-4-ylamine
• 4-Aminobenzooxazole
• 1,3-Benzoxazol-4-amine, 4-Aminobenzo[d]oxazole
• DXNCTLORAFZVGQ-UHFFFAOYSA-N
• SBB051991
• RP09738
• AS06338
• CM10312
• ZB017126
• SY012212
• ST24046042
• A3639
• V3645
• MFC
• 163808-09-1
• FT-0680158
• AMY21147
• EN300-174771
• AKOS005070823
• SCHEMBL926877
• Ethyl2-(4-hydroxyphenyl)-1,3-oxazole-4-carboxylate
• MFCD00973373
• DTXSID70363255
• Q-102350
• A4386
• 6X-0863
• Z1201620730
• CS-0130300
• DB-031685
• 1,3-Benzoxazol-4-amine;4-Benzoxazolamine;

• MDL： MFCD00973373
• Inchi： 1S/C7H6N2O/c8-5-2-1-3-6-7(5)9-4-10-6/h1-4H,8H2
• InChI Key： DXNCTLORAFZVGQ-UHFFFAOYSA-N
• SMILES： O1C=NC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 1.1

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-79°
• Boiling Point: 282.3±13.0 ºC (760 Torr),
• Flash Point: 124.5±19.8 ºC,
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 52.05000
• LogP: 1.99120

4-Aminobenzooxazol Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 4-Aminobenzooxazol

Exploring the Potential of 4-Aminobenzooxazol in Modern Chemistry

4-Aminobenzooxazol, also known by its CAS registry number CAS No. 163808-09-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and versatile properties, has emerged as a valuable building block in the synthesis of various bioactive molecules and advanced materials. In this article, we will delve into the chemical properties, applications, and recent advancements associated with 4-Aminobenzooxazol.

The molecular structure of 4-Aminobenzooxazol consists of a benzene ring fused with an oxazole ring, featuring an amino group (-NH2) at the para position. This configuration imparts the compound with distinct electronic and steric properties, making it highly reactive in various chemical transformations. Recent studies have highlighted its potential as a precursor for synthesizing heterocyclic compounds, which are widely used in drug discovery and material synthesis.

One of the most notable applications of 4-Aminobenzooxazol is in the field of pharmacology. Researchers have explored its role as a scaffold for developing bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Aminobenzooxazol exhibit potent inhibitory activity against certain enzymes associated with cancer progression. These findings underscore the compound's potential as a lead molecule for drug development.

In addition to its pharmacological applications, 4-Aminobenzooxazol has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts and sensors. A recent breakthrough reported in Nature Communications revealed that metal-organic frameworks (MOFs) incorporating 4-Aminobenzooxazol exhibit exceptional catalytic efficiency in carbon dioxide capture and conversion. This discovery opens new avenues for addressing environmental challenges through innovative material design.

The synthesis of 4-Aminobenzooxazol has also been a focal point of recent research efforts. Traditional methods often involve multi-step procedures that are time-consuming and resource-intensive. However, advancements in catalytic chemistry have enabled the development of more efficient synthetic routes. For example, a study published in Angewandte Chemie introduced a one-pot synthesis method utilizing palladium-catalyzed coupling reactions to produce 4-Aminobenzooxazol with high yield and purity.

Beyond its direct applications, 4-Aminobenzooxazol serves as a valuable tool for exploring fundamental chemical concepts. Its reactivity patterns provide insights into the behavior of heterocyclic compounds under various reaction conditions. For instance, investigations into its participation in cycloaddition reactions have contributed to our understanding of supramolecular chemistry and self-assembly processes.

In conclusion, CAS No. 163808-09-1, or 4-Aminobenzooxazol, stands out as a versatile compound with diverse applications across multiple disciplines. From drug discovery to materials science, its unique properties continue to inspire innovative research directions. As scientific advancements unfold, we can expect even more groundbreaking applications of this remarkable compound.